Methylene dithiocyanate
Methylene dithiocyanate
Methylenebis(thiocyanate) appears as yellow to light orange-colored mass or yellow powder. (NTP, 1992)
Methylene bis(thiocyanate) is a member of the class of thiocyanates that is methane in which two of the hycrogens have been replaced by thiocyanato groups. Used as a biocide for the control of various pathogens and algae in industrial water systems and as a fungicide for the control of surface moulds and sapstain fungi on wood. It has a role as a fungicide and an antibacterial agent.
Methylene bis(thiocyanate) is a member of the class of thiocyanates that is methane in which two of the hycrogens have been replaced by thiocyanato groups. Used as a biocide for the control of various pathogens and algae in industrial water systems and as a fungicide for the control of surface moulds and sapstain fungi on wood. It has a role as a fungicide and an antibacterial agent.
Brand Name:
Vulcanchem
CAS No.:
6317-18-6
VCID:
VC21142272
InChI:
InChI=1S/C3H2N2S2/c4-1-6-3-7-2-5/h3H2
SMILES:
C(SC#N)SC#N
Molecular Formula:
C3H2N2S2
SCNCH2SCN
C3H2N2S2
SCNCH2SCN
C3H2N2S2
Molecular Weight:
130.2 g/mol
Methylene dithiocyanate
CAS No.: 6317-18-6
Cat. No.: VC21142272
Molecular Formula: C3H2N2S2
SCNCH2SCN
C3H2N2S2
Molecular Weight: 130.2 g/mol
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Specification
| Description | Methylenebis(thiocyanate) appears as yellow to light orange-colored mass or yellow powder. (NTP, 1992) Methylene bis(thiocyanate) is a member of the class of thiocyanates that is methane in which two of the hycrogens have been replaced by thiocyanato groups. Used as a biocide for the control of various pathogens and algae in industrial water systems and as a fungicide for the control of surface moulds and sapstain fungi on wood. It has a role as a fungicide and an antibacterial agent. |
|---|---|
| CAS No. | 6317-18-6 |
| Molecular Formula | C3H2N2S2 SCNCH2SCN C3H2N2S2 |
| Molecular Weight | 130.2 g/mol |
| IUPAC Name | thiocyanatomethyl thiocyanate |
| Standard InChI | InChI=1S/C3H2N2S2/c4-1-6-3-7-2-5/h3H2 |
| Standard InChI Key | JWZXKXIUSSIAMR-UHFFFAOYSA-N |
| SMILES | C(SC#N)SC#N |
| Canonical SMILES | C(SC#N)SC#N |
| Colorform | Yellow to light orange-colored solid |
| Melting Point | 221 to 225 °F (NTP, 1992) 105-107 °C |
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